Cas no 2021314-99-6 (5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde)

• Product Name: 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde
• CAS No: 2021314-99-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6445079
• PubChem ID: 165780605
• Update Time: 2025-06-11

5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2021314-99-6
• 5-{3-azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde
• EN300-726093
• 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde

• Inchi： 1S/C11H13NO2/c13-7-10-1-2-11(14-10)12-4-3-8-5-9(8)6-12/h1-2,7-9H,3-6H2
• InChI Key： BDPJRUMQGOEQQT-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCC2CC2C1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Additional information on 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde

Recent Advances in the Study of 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde (CAS: 2021314-99-6)

The compound 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde (CAS: 2021314-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements in the synthesis, characterization, and biological evaluation of this compound, as well as its derivatives.

Recent studies have highlighted the importance of the azabicyclo[4.1.0]heptane scaffold in drug discovery, particularly for its ability to modulate biological targets such as G protein-coupled receptors (GPCRs) and enzymes. The furan-2-carbaldehyde moiety further enhances the compound's reactivity and potential as a building block for more complex pharmacophores. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and multicomponent reactions, to efficiently produce this compound and its analogs.

In vitro and in vivo studies have demonstrated promising biological activities for 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against specific cancer cell lines, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further drug development.

Structural-activity relationship (SAR) studies have also been conducted to elucidate the key functional groups responsible for the compound's biological activity. Modifications to the azabicyclo[4.1.0]heptane ring and the furan-2-carbaldehyde moiety have led to the identification of analogs with improved potency and selectivity. Computational modeling and molecular docking studies have further supported these findings by revealing potential binding interactions with target proteins.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde, such as its metabolic stability and oral bioavailability. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-{3-Azabicyclo[4.1.0]heptan-3-yl}furan-2-carbaldehyde represents a promising scaffold for the development of novel therapeutics. Its unique structural features and diverse biological activities make it a valuable subject of study in the field of chemical biology and medicinal chemistry. Future research should continue to explore its potential in targeting various diseases and optimizing its drug-like properties.